
preparing AZ12672857 stock solution for
research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZ12672857

Cat. No.: B15572568 Get Quote

Application Notes and Protocols for AZ12672857
For Research Use Only

Introduction
AZ12672857 is a potent and orally active inhibitor of Ephrin type-B receptor 4 (EphB4) and Src

kinases. With an IC₅₀ of 1.3 nM for EphB4, it serves as a valuable tool for investigating the

roles of these signaling pathways in various biological processes, including cell proliferation,

migration, and angiogenesis. These application notes provide detailed protocols for the

preparation of AZ12672857 stock solutions for use in in-vitro and in-vivo research settings.

Quantitative Data
For ease of use in experimental planning, the key quantitative data for AZ12672857 are

summarized in the table below.
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Property Value

Molecular Weight 486.57 g/mol

Chemical Formula C₂₆H₃₀N₈O₂

CAS Number 945396-55-4

Appearance Solid

Solubility (in DMSO) 25 mg/mL[1]

Storage (Solid) -20°C for 3 years; 4°C for 2 years[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1]

Experimental Protocols
Materials

AZ12672857 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AZ12672857 in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for cell-based assays.

Acclimatize Reagents: Allow the AZ12672857 powder and DMSO to equilibrate to room

temperature before use. This prevents condensation from forming on the compound.
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Weighing the Compound: Accurately weigh out a specific amount of AZ12672857 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.866 mg of AZ12672857.

Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 moles

moles x Molecular Weight ( g/mol ) = mass (g)

0.00001 moles x 486.57 g/mol = 0.004866 g = 4.866 mg

Dissolving the Compound: Add the weighed AZ12672857 powder to a sterile microcentrifuge

tube. Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of

DMSO.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to

aid dissolution if necessary. Visually inspect the solution to ensure no particulates are

present.

Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for shorter-term storage (up to 1 month)[1].

Preparation of Working Solutions: When ready to use, thaw an aliquot of the stock solution at

room temperature. Dilute the stock solution to the desired final concentration using the

appropriate cell culture medium or buffer. It is crucial to mix the working solution thoroughly

before adding it to the experimental system. Note that high concentrations of DMSO can be

toxic to cells, so the final concentration of DMSO in the culture medium should typically be

kept below 0.5%.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing AZ12672857 stock solution.
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Signaling Pathways Inhibited by AZ12672857
AZ12672857 targets the EphB4 receptor and Src family kinases, which are involved in crucial

cellular signaling cascades.
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Caption: Inhibition of the EphB4 signaling pathway by AZ12672857.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [preparing AZ12672857 stock solution for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572568#preparing-az12672857-stock-solution-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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